![molecular formula C22H28N6O4 B2842022 5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1021026-25-4](/img/structure/B2842022.png)
5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
Overview
Description
The compound is a pyrido[2,3-d]pyrimidine derivative, which is a type of heterocyclic compound. Heterocyclic compounds are common structural units in pharmacological drugs and medicinal chemistry . Several heterocyclic compounds exhibit good biological activity .
Molecular Structure Analysis
The compound contains several functional groups, including a piperazine ring and a pyrido[2,3-d]pyrimidine moiety. These groups are often found in biologically active compounds .Scientific Research Applications
Anticancer Applications
This compound has been studied for its potential anticancer properties . Specifically, it has shown pronounced anticancer activity against breast cancer and melanoma cell lines . Additionally, it exhibited a moderate effect primarily on renal cancer cell lines . These findings provide valuable insights for further structural modifications in the quest for more potent anticancer agents .
Antibacterial Applications
The compound has also been studied for its antibacterial properties . Some derivatives of this compound have exhibited good antibacterial activity . This makes it a promising candidate for further research in the development of new antibacterial agents .
Antifungal Applications
Piperazine, a common structural motif in this compound, is known to be used in antifungal drugs . Therefore, it’s possible that this compound could also have potential applications in the treatment of fungal infections .
Antiviral Applications
Piperazine derivatives are also used in antiviral drugs . This suggests that the compound could potentially be used in the development of new antiviral medications .
Antipsychotic Applications
Piperazine is a component in potential treatments for Parkinson’s and Alzheimer’s disease . Therefore, this compound could potentially be used in the development of new treatments for these neurodegenerative diseases .
Antidepressant Applications
Piperazine derivatives are also used in antidepressant drugs . This suggests that the compound could potentially be used in the development of new antidepressant medications .
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N6O4/c1-24-19-18(21(31)28(22(24)32)14-17(29)26-8-2-3-9-26)16(6-7-23-19)25-10-12-27(13-11-25)20(30)15-4-5-15/h6-7,15H,2-5,8-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGJWBRKQXZAGOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)N3CCCC3)N4CCN(CC4)C(=O)C5CC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione | |
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